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Compound of Interest

Compound Name: But-2-yne-1,1-diol

Cat. No.: B8596361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
But-2-yne-1,4-diol is a versatile difunctional molecule containing a carbon-carbon triple bond

and two primary hydroxyl groups. This unique structure makes it a valuable intermediate in a

wide range of chemical syntheses, from the production of bulk chemicals to the synthesis of

more complex molecules for the pharmaceutical and agrochemical industries. This technical

guide provides a comprehensive overview of the chemical and physical properties of But-2-

yne-1,4-diol, its synthesis and key reactions, and its toxicological profile.

Chemical and Physical Properties
But-2-yne-1,4-diol is a colorless to yellowish crystalline solid at room temperature.[1] It is highly

soluble in water and polar organic solvents.[1] A summary of its key chemical and physical

properties is presented in the tables below.
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Identifier Value

IUPAC Name But-2-yne-1,4-diol[2]

CAS Number 110-65-6[2]

Molecular Formula C4H6O2[2]

Molecular Weight 86.09 g/mol [2]

SMILES OCC#CCO[2]

InChI InChI=1S/C4H6O2/c5-3-1-2-4-6/h5-6H,3-4H2[2]

Synonyms
1,4-Butynediol, 1,4-Dihydroxy-2-butyne,

Butynediol[2][3]

Physical Properties
Property Value

Appearance
Colorless to light-brown solid or brownish-yellow

aqueous solution[2]

Melting Point 53-58 °C[2]

Boiling Point 238 °C[1]

Density 1.11 g/cm³ (at 20 °C)[1]

Solubility in Water 3740 g/L[1]

Vapor Pressure <0.1 mmHg (at 55 °C)

Flash Point ~136 °C[1]

LogP -0.73

Synthesis and Key Reactions
Synthesis of But-2-yne-1,4-diol (Reppe Synthesis)
The primary industrial method for the synthesis of But-2-yne-1,4-diol is the Reppe synthesis,

which involves the reaction of acetylene with formaldehyde in the presence of a copper
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acetylide catalyst.[1][2][4]

Experimental Protocol (General Industrial Process):

The reaction is typically carried out in a closed system under pressure. An aqueous solution of

formaldehyde (30-50%) is reacted with acetylene at a temperature of 80-100°C and an

acetylene partial pressure of 1 to 6 x 10^5 Pa.[2] The catalyst, often a copper bismuth catalyst

on an inert support, is crucial for the reaction.[1] The crude product typically contains 33-55%

but-2-yne-1,4-diol, along with unreacted formaldehyde and byproducts such as propargyl

alcohol.[2]

Caption: Reppe Synthesis of But-2-yne-1,4-diol.

Hydrogenation to 2-Butene-1,4-diol and 1,4-Butanediol
A major application of But-2-yne-1,4-diol is its catalytic hydrogenation to produce 2-butene-1,4-

diol and 1,4-butanediol, which are important industrial chemicals.[1][3] The selectivity of the

reaction can be controlled by the choice of catalyst and reaction conditions.

Experimental Protocol (General Laboratory/Industrial Approach):

Selective hydrogenation to 2-butene-1,4-diol is often achieved using a palladium-based

catalyst, such as Pd on calcium carbonate (Pd/CaCO₃), sometimes with the addition of a

poison like lead (Lindlar's catalyst) or in the presence of ammonia to improve selectivity.[5]

Complete hydrogenation to 1,4-butanediol is typically carried out using a nickel-based catalyst,

such as Raney nickel, or a copper-manganese catalyst under higher pressure and

temperature.[6]

For the selective hydrogenation to 2-butene-1,4-diol, an aqueous solution of butynediol is

placed in an autoclave with a lead-poisoned Pd-C catalyst. The system is purged with nitrogen

and then pressurized with hydrogen. The reaction is carried out with stirring at a temperature of

35-45°C and a pressure of 0.6-1.7 MPa.[7]

For the complete hydrogenation to 1,4-butanediol, a two-stage process is often employed. The

first stage, using a skeletal nickel catalyst at 50-60°C and 1.37-2.06 MPa, yields 1,4-butenediol.

This is followed by a second hydrogenation step with a Ni-Cu-Mn/Al₂O₃ catalyst at 120-140°C

and 13.7-20.6 MPa to produce 1,4-butanediol.[6]
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Caption: Hydrogenation of But-2-yne-1,4-diol.

Applications in Drug Development and Other
Industries
But-2-yne-1,4-diol serves as a key starting material or intermediate in the synthesis of various

compounds with applications in pharmaceuticals, agriculture, and materials science.

Pharmaceuticals: It is a precursor in the synthesis of Vitamin B6.[1][3]

Agrochemicals: It is used in the manufacture of certain herbicides.[1][3]

Industrial Applications: It is utilized as a corrosion inhibitor, a brightener in nickel

electroplating, and in the production of plasticizers, synthetic resins, and polyurethanes.[1][3]

Toxicological Profile and Biological Activity
But-2-yne-1,4-diol exhibits significant toxicity. It is harmful if swallowed, in contact with skin, or

inhaled, and can cause severe skin burns and eye damage.[2]

Summary of Toxicological Data
Metric Value Species Route

LD50 132 mg/kg Rat (male) Oral[8]

LD50 176 mg/kg Rat (female) Oral[8]

Mechanism of Toxicity: The toxicity of But-2-yne-1,4-diol is believed to be due to its metabolic

activation by liver alcohol dehydrogenase to reactive aldehyde products.[9] Pre-treatment with

pyrazole, an inhibitor of alcohol dehydrogenase, has been shown to prevent the toxic effects of

butynediol.[2] These reactive metabolites can then interact with cellular macromolecules,

leading to cellular damage.

Biological Activity
Nematocidal Activity: But-2-yne-1,4-diol has been noted for its nematocidal activity.[3] While the

precise mechanism is not fully elucidated, it is hypothesized that the electron-deficient triple
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bond of similar alkyne-containing compounds can undergo a Michael addition reaction with

nucleophilic residues, such as cysteine, in key nematode proteins, leading to their inactivation.

[10]

As of the current literature, there is no evidence to suggest that But-2-yne-1,4-diol is directly

involved in specific cellular signaling pathways in the context of drug development. Its role is

primarily that of a chemical building block.

Caption: Proposed Mechanism of But-2-yne-1,4-diol Toxicity.

Conclusion
But-2-yne-1,4-diol is a chemical of significant industrial importance, primarily serving as a

versatile intermediate for the synthesis of a variety of valuable chemicals. Its rich chemistry,

stemming from the presence of both alkyne and diol functionalities, allows for a broad range of

chemical transformations. While its direct biological activity is limited and primarily associated

with toxicity, its role as a precursor in the synthesis of pharmaceuticals like Vitamin B6

underscores its indirect importance in drug development. A thorough understanding of its

chemical properties, synthesis, and toxicological profile is essential for its safe and effective

use in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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